Cas no 56196-97-5 (Benzo[g]pteridine-2,4(1H,3H)-dione, 8-hydroxy-1,3,7-trimethyl-)

• Product Name: Benzo[g]pteridine-2,4(1H,3H)-dione, 8-hydroxy-1,3,7-trimethyl-
• CAS No: 56196-97-5
• MF: C₁₃H₁₂N₄O₃
• MW: 272.259382247925
• CID: 349523
• PubChem ID: 136227085
• Update Time: 2025-04-19

Benzo[g]pteridine-2,4(1H,3H)-dione, 8-hydroxy-1,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]pteridine-2,4(1H,3H)-dione, 8-hydroxy-1,3,7-trimethyl-
• 1,3,7-trimethyl-10H-benzo[g]pteridine-2,4,8-trione
• DTXSID60853554
• 1,3,7-Trimethylbenzo[g]pteridine-2,4,8(1H,3H,10H)-trione
• 56196-97-5

• Inchi： 1S/C13H12N4O3/c1-6-4-7-8(5-9(6)18)15-11-10(14-7)12(19)17(3)13(20)16(11)2/h4-5,18H,1-3H3
• InChI Key： PRXVLICXHIYAHI-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC3C=C(C(C)=CC=3N=2)O)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 272.09106
• Monoisotopic Mass: 272.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• PSA: 86.63